Strychoside A

• Molecular Formula: C33H44O19
• Molecular Weight: 744.7 g/mol
• IUPAC Name: (2S,3R,4R)-3-ethenyl-4-[(E)-4-[(2S,3R,4S)-3-ethenyl-5-methoxycarbonyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-4-yl]-1-oxobut-2-en-2-yl]-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylic acid
• InChI: InChI=1S/C33H44O19/c1-4-14-16(17(29(45)46-3)11-47-30(14)51-32-26(41)24(39)22(37)19(9-35)49-32)7-6-13(8-34)21-15(5-2)31(48-12-18(21)28(43)44)52-33-27(42)25(40)23(38)20(10-36)50-33/h4-6,8,11-12,14-16,19-27,30-33,35-42H,1-2,7,9-10H2,3H3,(H,43,44)/b13-6-/t14-,15-,16+,19-,20-,21+,22-,23-,24+,25+,26-,27-,30+,31+,32+,33+/m1/s1
• InChI Key: CQRSHECOOIXIBJ-LPQCEKDGSA-N
• Isomeric SMILES: COC(=O)C1=CO[C@H]([C@@H]([C@@H]1C/C=C(/C=O)\[C@H]2[C@H]([C@@H](OC=C2C(=O)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)C=C)C=C)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O
• Canonical SMILES: COC(=O)C1=COC(C(C1CC=C(C=O)C2C(C(OC=C2C(=O)O)OC3C(C(C(C(O3)CO)O)O)O)C=C)C=C)OC4C(C(C(C(O4)CO)O)O)O
• synonyms: strychoside A

Description

Strychoside A is a natural product found in Strychnos spinosa with data available.

Scientific Research Applications

Anti-inflammatory and Analgesic Applications

Nano-Strychnos Liposomes for Skin Applications Nano-Strychnos liposomes have been investigated for their potential to enhance transdermal drug delivery. Studies have shown that these liposomes can improve the transdermal absorption rate of drugs, prolong their action time, and enhance tissue targeting, ultimately leading to a sustained-release effect. Specifically, Strychnos liposomes have demonstrated considerable anti-inflammatory effects, which could provide an experimental and theoretical basis for the development of new transdermal formulations of nano Strychnos liposomes (Dai, Wang, & Yang, 2021).

Pharmacological and Metabolomic Analysis

Metabolomic Analysis of Strychnos Species Metabolomic profiling using 1H Nuclear Magnetic Resonance spectrometry and multivariate analysis techniques has been applied to various Strychnos species. This approach has allowed for the discrimination between different species based on their metabolic profiles, revealing key compounds such as brucine, loganin, fatty acids, and specific alkaloids. Such studies contribute to the classification and better understanding of the pharmacological potential of different Strychnos species (Frédérich et al., 2004).

Antioxidant Activity

Antioxidant Lignan Glucosides from Strychnos Species Research has identified antioxidant lignan glucosides, such as vanprukoside and strychnoside, in the stem of Strychnos vanprukii. These compounds have been shown to exhibit antioxidant activity, highlighting the potential of Strychnos extracts in the development of antioxidant therapies (Thongphasuk, Suttisri, Bavovada, & Verpoorte, 2004).

Bioactive Metabolites and Skin Protection

Bioactive Metabolites for Skin Protection A study on Strychnos aff. darienensis, traditionally used by the Yanesha tribe in Peru, isolated various bioactive metabolites, including phenolic acids, flavonoids, lignans, and alkaloids. Among these, certain flavonoids demonstrated significant activity in suppressing intracellular reactive oxygen species (ROS) levels and protecting against ultraviolet (UV)-irradiation-induced cell death in skin fibroblasts. These findings suggest the potential application of Strychnos flavonoids as bioactive ingredients in the cosmetic industry for their anti-aging and skin-protective properties (Travasarou et al., 2019).